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XAV939 stability storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Xav-939

CAS No.: 284028-89-3

Cat. No.: S548516

Storage & Handling Specifications

The table below summarizes the key storage conditions for XAV939 based on manufacturer data sheets and

safety information [1] [2] [3].

Recommended

Form Stability Duration Notes
Temperature
Powder -20°C [2] 3years at -20°C; 2 years  Keep container tightly sealed in
at 4°C [2] a cool, well-ventilated area [2].
Stock Solution -80°C [2] 6 months [2] Aliquot to avoid repeated
in DMSO freeze-thaw cycles.
-20°C [2] 1 month [2]
Working Not specified Unstable; prepare
Solution immediately before use
[4]

Reconstitution & Sample Preparation Protocol
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Here is a standard protocol for preparing X AV939 treatment solutions, based on a cited experimental method

[4].

e Materials: XAV939 (e.g., Selleckchem, Cat. No. S1180), Dimethyl Sulfoxide (DMSO), cell culture
medium (e.g., DMEM), Fetal Bovine Serum (FBS), penicillin/streptomycin.
e Procedure:

[e]

Stock Solution (10 mM): Reconstitute XAV939 powder in pure DMSO to a concentration of 10
mM [4]. Vortex or sonicate briefly to ensure complete dissolution.

Aliquoting: Divide the stock solution into single-use aliquots to minimize freeze-thaw cycles
and maintain stability.

Storage: Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month [2].
Working Solution (1 pM example): Immediately before use, dilute the stock solution in pre-
warmed complete cell culture medium (e.g., DMEM supplemented with 15% FBS, 100 U/mL
penicillin, and 100 pg/mL streptomycin) to the desired final concentration [4]. For example, a
1:10,000 dilution of a 10 mM stock will yield a 1 uM working solution.

Cell Treatment: Add the working solution to cells. In the referenced protocol, cells were pre-
treated with 1 pM XAV939 at room temperature for approximately 5 minutes prior to additional
experimental treatments [4].

This workflow outlines the key steps for reconstituting XAV939 and preparing it for cell treatment:
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Frequently Asked Questions (FAQSs)

Q1: What is the solubility of XAV939? XAV939 is highly soluble in DMSO (up to 30 mg/mL or ~96 mM)
but is insoluble in water or ethanol [3]. It must first be dissolved in DMSO before being diluted in aqueous

buffers or culture medium.
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Q2: Why is it critical to prepare the working solution immediately before use? While the stock solution
in DMSO is stable when frozen, the diluted working solution in an aqueous culture medium is not. The
referenced protocol specifies pre-treating cells for only about 5 minutes, implying the solution is used right
after preparation [4]. Using an unstable working solution can lead to a loss of potency and inconsistent

experimental results.

Q3: What is the molecular and mechanistic profile of XAV939?

e CAS Number: 284028-89-3 [1] [3]

¢ Molecular Formula: C14H11F3N20S [2] [3]

¢ Molecular Weight: 312.31 g/mol [3]

e Primary Mechanism: It is a potent inhibitor of the enzymes Tankyrase 1 and Tankyrase 2 (TNKS1/2),
with 1Cso values of 11 nM and 4 nM, respectively [5] [3]. By inhibiting tankyrases, XAV939 stabilizes
the protein Axin, which is a critical part of the (3-catenin destruction complex. This leads to increased
degradation of 3-catenin and thus inhibits canonical Wnt/p-catenin signaling [5] [6] [7].

The following diagram illustrates the Wnt signaling pathway and the mechanism of action of XAV939:
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Troubleshooting Guide

Problem Potential Cause Solution

Loss of activity in Degraded working Prepare working solution fresh; verify stock is

experiments solution; improper stock  stored at correct temperature in single-use
storage. aliquots.
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Problem Potential Cause
Precipitation in Compound coming out
culture medium of solution after dilution.
Inconsistent results Repeated freezing and

between experiments  thawing of stock
solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Solution

Ensure the initial stock is fully dissolved in DMSO.
When diluting, add the stock to the medium while
vortexing gently to mix thoroughly.

Aliguot the stock solution upon arrival and avoid
using any single aliquot more than 1-2 times.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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